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Compound of Interest

Compound Name: Pigment Red 48:4

Cat. No.: B1170613

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. 15865:4, commercially known as Pigment Red 48:4, is a manganese-complex monoazo
pigment. It is characterized by its bright, bluish-red hue and is utilized extensively in industrial
applications requiring high-performance colorants, such as in paints, coatings, plastics, and
printing inks.[1] This guide provides a comprehensive overview of its chemical identity,
physicochemical properties, relevant experimental protocols for its analysis, and a summary of
its synthesis process. While this compound is primarily an industrial pigment, this guide aims to
provide in-depth technical information relevant to a scientific audience.

Chemical and Physical Data

The fundamental chemical and physical properties of C.I. 15865:4 are summarized below.
These properties are critical for understanding its behavior in various matrices and applications.
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Identifier Value Reference

C.l. Name Pigment Red 48:4 [2]

C.I. Number 15865:4 [2]

CAS Number 5280-66-0 [31[4]
Molecular Formula C18H11CIMnN206S [4]

Molecular Weight 473.76 g/mol [4]

EINECS Number 226-102-7 [3][4]
Physicochemical Property Value Test Method/Reference
Appearance Red Powder [3]

pH (2% aqueous solution) 7-9 ISO 787-9[3]
Specific Gravity 1.8 g/cm3 ISO 787-10[3]
Oil Absorption 32-50 g/100g ISO 787-5[3][4]
Heat Resistance 180-200 °C [4115]

Light Fastness (Mass Tone) 6-7 [41[6]

Water Resistance 4 [6]

Ethanol Resistance 2 [6]

Xylene Resistance 3 [6]

5% HCI Resistance 4 [6]

5% NaOH Resistance 3 [6]

Synthesis Pathway

The synthesis of C.I. 15865:4 is a multi-step process involving the formation of an azo dye

followed by laking with a manganese salt. The general workflow is outlined below.
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Synthesis Workflow for C.l. 15865:4
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Synthesis Workflow for C.I. 15865:4

The process begins with the diazotization of a chlorinated aromatic amine, which is then
coupled with a -naphthol derivative to form the azo dye.[7] The final step involves precipitation
with a manganese salt to form the stable lake pigment.

Experimental Protocols

The analysis and quality control of C.l. 15865:4 and similar pigments are governed by
standardized test methods. Below are summaries of key experimental protocols relevant to its
characterization.
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Determination of Bleeding Characteristics (ASTM D279)

This method assesses the tendency of the pigment to migrate from a colored film into a liquid
or an adjacent coating.[8]

» Objective: To determine the bleeding characteristics of the pigment.

¢ Method A - Direct Solvent Extraction:

o

A known amount of the dry pigment is placed in a filter paper cone.

[¢]

The cone is suspended in a test tube containing a specified solvent (e.g., toluene).

[¢]

The solvent is allowed to travel up the filter paper by capillary action for a set period.

[e]

The degree of coloration of the solvent and filter paper above the pigment is visually
assessed against a standard.[8]

e Method B - Overstriping:
o A coating containing the test pigment is applied to a substrate and allowed to dry.
o Awhite or light-colored coating is then applied over the pigmented film.

o After drying, the overstriped film is observed for any discoloration caused by the migration
of the pigment from the base coat.[8]

Color and Strength Analysis (ASTM D3022)

This protocol is used to compare the color and tinting strength of a pigment sample to a
reference standard.[9]

o Objective: To evaluate the color and tinting strength of the pigment.
o Methodology:

o Adispersion of the pigment is prepared in a suitable vehicle using a miniature sandmill or
similar dispersing equipment.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://store.astm.org/d0279-02r19.html
https://store.astm.org/d0279-02r19.html
https://store.astm.org/d0279-02r19.html
https://industrialphysics.com/standards/astm-d3022/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A reference standard pigment is dispersed in the same manner.

Drawdowns of both the sample and standard dispersions are made on a suitable substrate
using a film applicator.

The color of the drawdowns is compared visually and/or instrumentally using a colorimeter
or spectrophotometer.[9]

For tinting strength, the pigment is mixed with a standard white pigment, and the color is
compared to a similar mixture of the reference standard.

Analytical Characterization Workflow

For in-depth research and analysis, a combination of analytical techniques would be employed

to fully characterize the pigment.

Analytical Workflow for C.l. 15865:4
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Analytical Workflow for C.I. 15865:4

» High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the pigment

and identify any organic impurities or related substances.[10]

o Fourier-Transform Infrared Spectroscopy (FTIR): Provides information on the functional

groups present in the molecule, confirming its chemical identity.
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 Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): Can be used for the sensitive
detection of the manganese counter-ion and any trace heavy metal impurities.[11]

o Evolved Gas Analysis-Mass Spectrometry (EGA-MS): Useful for studying the thermal
decomposition products and understanding the pigment's thermal stability.[10]

Signaling Pathways and Biological Activity

As an organic pigment designed for its coloristic properties and stability in various matrices, C.I.
15865:4 is not intended for pharmaceutical or biological applications. There is no information in
the scientific literature to suggest that it is involved in or has been studied for its effects on any
biological signaling pathways. Its toxicological profile indicates a low level of hazard, with the
primary concerns related to the physical handling of the powder, such as dust inhalation.[12]
[13]

Conclusion

C.l. 15865:4 is a well-characterized manganese-laked monoazo pigment with a specific set of
physicochemical properties that make it suitable for demanding applications in the coatings,
plastics, and ink industries. While not relevant to drug development or biological signaling, the
analytical and characterization methodologies applied to this and other pigments are rigorous
and may be of interest to scientists in related fields. The provided data and protocols offer a
comprehensive technical foundation for understanding and working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: C.l. 15865:4 (Pigment Red
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15865-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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